Cas no 712319-10-3 (Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate)

Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate is a fluorinated heterocyclic compound featuring a pyrazolopyrimidine core with a trifluoromethyl group and an ethyl ester moiety. Its structural complexity and trifluoromethyl substitution enhance its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The tetrahydropyrimidine ring system contributes to its stability, while the electron-withdrawing trifluoromethyl group may improve binding affinity in bioactive molecules. This compound is particularly valuable in medicinal chemistry for the development of novel therapeutics due to its ability to modulate pharmacokinetic properties. Its ester functionality also allows for further derivatization, making it a flexible building block in organic synthesis.

Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate structure

712319-10-3 structure

Product Name:Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate

CAS No:712319-10-3

MF:C₁₁H₁₄F₃N₃O₂

MW:277.2429728508

MDL:MFCD04967333

CID:3029994

PubChem ID:2964195

Update Time:2025-05-24

Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- MFCD04967333
- HMS3313D13
- CS-0240560
- LS-03365
- ethyl 5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate
- HMS2172E19
- SR-01000285201
- ethyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
- SMR000078821
- BBL039781
- MLS000051030
- BVHHHMIJKWLMLJ-UHFFFAOYSA-N
- SR-01000285201-1
- 5-methyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid ethyl este
- STK349311
- 712319-10-3
- AKOS000305751
- 5-Methyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid ethyl ester
- H25450
- Ethyl 4,5,6,7-tetrahydro-5-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxylate
- pyrazolo[1,5-a]pyrimidine-2-carboxylic acid, 4,5,6,7-tetrahydro-5-methyl-7-(trifluoromethyl)-, ethyl ester
- ALBB-009960
- AN-329/43211140
- ethyl 5-methyl-7-(trifluoromethyl)-1,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
- ethyl5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
- EN300-229036
- CHEMBL1440012
- DTXSID801119634
- Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate
- MDL： MFCD04967333
- Inchi： 1S/C11H14F3N3O2/c1-3-19-10(18)7-5-9-15-6(2)4-8(11(12,13)14)17(9)16-7/h5-6,8,15H,3-4H2,1-2H3
- InChI Key： HZLDCQZUHQQYNN-UHFFFAOYSA-N
- SMILES： FC(C1CC(C)NC2=CC(C(=O)OCC)=NN12)(F)F

Computed Properties

Exact Mass: 277.10381118Da
Monoisotopic Mass: 277.10381118Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 351
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 56.2Å²

Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E024130-100mg	Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate	712319-10-3		100mg	$ 185.00	2022-06-05
TRC	E024130-250mg	Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate	712319-10-3		250mg	$ 380.00	2022-06-05
TRC	E024130-500mg	Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate	712319-10-3		500mg	$ 600.00	2022-06-05
Chemenu	CM271486-1g	Ethyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate	712319-10-3	97%	1g	$302	2021-08-18
Chemenu	CM271486-5g	Ethyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate	712319-10-3	97%	5g	$853	2021-08-18
abcr	AB407446-500 mg	Ethyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate	712319-10-3		500MG	€313.80	2022-08-31
abcr	AB407446-1 g	Ethyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate; .	712319-10-3		1g	€406.00	2023-04-25
abcr	AB407446-5 g	Ethyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate; .	712319-10-3		5g	€1074.00	2023-04-25
Chemenu	CM271486-1g	Ethyl 5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate	712319-10-3	97%	1g	$355	2024-07-24
Fluorochem	027170-250mg	5-Methyl-7-trifluoromethyl-4,5,6,7-tetrahydro-pyrazolo[1,5- a ]pyrimidine-2-carboxylic acid ethyl ester	712319-10-3		250mg	￡182.00	2022-03-01

Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines

Additional information on Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrimidine-2-carboxylate

Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate: A Comprehensive Overview

Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate (CAS No. 712319-10-3) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential applications in drug discovery. The molecule features a tetrahydropyrazolo[1,5-a]pyrimidine core with substituents at positions 5 and 7, including a methyl group and a trifluoromethyl group, respectively. Additionally, the ethyl ester group at position 2 contributes to the compound's solubility and bioavailability.

The tetrahydropyrazolo[1,5-a]pyrimidine framework is a bicyclic structure that combines the properties of pyrazole and pyrimidine rings. This structural motif is particularly interesting due to its ability to interact with various biological targets, such as kinases and G-protein coupled receptors (GPCRs). Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents for conditions such as cancer and inflammatory diseases.

One of the key features of Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate is its trifluoromethyl group at position 7. This substituent not only enhances the stability of the molecule but also contributes to its lipophilicity, which is crucial for crossing biological membranes. The methyl group at position 5 further modulates the electronic properties of the molecule, potentially influencing its binding affinity to target proteins.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving nucleophilic aromatic substitutions and cyclizations. Researchers have optimized reaction conditions to improve yield and purity, making this compound more accessible for further studies. The use of microwave-assisted synthesis has also been explored to accelerate the reaction process while maintaining high product quality.

In terms of pharmacological activity, Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate has demonstrated potent inhibitory effects on several kinases involved in cancer progression. For instance, studies have shown that this compound can effectively inhibit Janus kinase (JAK) activity without causing significant cytotoxicity to normal cells. This selectivity makes it a promising candidate for targeted therapies in oncology.

Moreover, this compound has shown potential in modulating immune responses by interacting with GPCRs associated with inflammation. Preclinical studies suggest that it may be effective in treating autoimmune diseases by suppressing pro-inflammatory cytokine production while preserving anti-inflammatory pathways.

The ethoxycarbonyl group at position 2 plays a critical role in enhancing the compound's bioavailability when administered orally. This feature is particularly advantageous for developing orally available drugs with good absorption profiles.

In conclusion,Ethyl 5-Methyl-7-(trifluoromethyl)-4,5,6,tetrahydropyrazolo[1,a]pyrimidine-2-carboxylate represents a valuable addition to the arsenal of bioactive compounds with potential therapeutic applications. Its unique chemical structure and promising pharmacological profile make it an attractive target for further research and development in the field of medicinal chemistry.